molecular formula C16H22N2O2 B8434220 4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid

4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid

Cat. No.: B8434220
M. Wt: 274.36 g/mol
InChI Key: ZAFRPGGNPXBUQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H22N2O2

Molecular Weight

274.36 g/mol

IUPAC Name

4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzoic acid

InChI

InChI=1S/C16H22N2O2/c19-16(20)13-3-5-14(6-4-13)18-11-7-15(8-12-18)17-9-1-2-10-17/h3-6,15H,1-2,7-12H2,(H,19,20)

InChI Key

ZAFRPGGNPXBUQA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2CCN(CC2)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 5 M sodium hydroxide solution (15 mL, 75.0 mmol) was added to a solution of methyl 4-(4-(pyrrolidin-1-yl)piperidin-1-yl)benzoate described in Production Example 8-1 (2.06 g, 7.14 mmol) in tetrahydrofuran (10 mL) and methanol (10 mL). The reaction liquid was stirred at 50° C. for 4 hours. The reaction liquid was cooled to 0° C. and then 5 M hydrochloric acid was dripped until pH reached 1. The liquid mixture was diluted with ethyl acetate. The organic layer was washed with a saturated saline solution and then dried over anhydrous sodium sulfate. The drying agent was separated by filtration and then the filtrate was concentrated under vacuum to obtain the title compound (1.61 g, 82%).
Quantity
15 mL
Type
reactant
Reaction Step One
Name
methyl 4-(4-(pyrrolidin-1-yl)piperidin-1-yl)benzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 8-1
Quantity
2.06 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Yield
82%

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